Cas no 1336782-17-2 ((2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine)

• Product Name: (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine
• CAS No: 1336782-17-2
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6232458
• PubChem ID: 129969605
• Update Time: 2025-10-31

(2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine
• 1336782-17-2
• EN300-1895790

• Inchi： 1S/C10H14BrNO/c1-7(12)6-8-4-3-5-9(11)10(8)13-2/h3-5,7H,6,12H2,1-2H3/t7-/m0/s1
• InChI Key： ZWBHUSDIIMJYJV-ZETCQYMHSA-N
• SMILES： BrC1=CC=CC(=C1OC)C[C@H](C)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine

Professional Introduction to (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine (CAS No. 1336782-17-2)

(2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1336782-17-2, has garnered attention due to its unique structural properties and potential therapeutic utilities. The molecule features a chiral center, which is indicated by the (2S) configuration, making it a valuable candidate for studies involving stereoselective synthesis and pharmacological activity.

The structural framework of (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine consists of a propylamine backbone substituted with a phenyl ring that bears both a bromine atom at the 3-position and a methoxy group at the 2-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological interactions, which have been the focus of recent research endeavors. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its versatility in various synthetic pathways.

In the realm of pharmaceutical development, compounds like (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine are often explored as intermediates for more complex drug molecules. The chiral nature of this compound allows for the synthesis of enantiomerically pure derivatives, which are crucial for developing drugs with improved efficacy and reduced side effects. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production methods for such chiral amines, making them more accessible for medicinal chemistry applications.

Recent studies have highlighted the potential of (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The bromo and methoxy substituents on the phenyl ring provide reactive sites for further functionalization, allowing chemists to design molecules with targeted biological activities. These modifications can fine-tune the interactions between the drug candidates and their biological targets, thereby enhancing their pharmacological properties.

The interest in (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine has also extended to its use as a building block in peptidomimetic chemistry. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The amine functionality in this compound can be coupled with other moieties to create complex molecular architectures that mimic peptide motifs. Such mimetics have shown promise in targeting various biological pathways, including those involved in neurodegenerative diseases and metabolic disorders.

The synthesis of (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiopurity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. Additionally, chiral auxiliaries or catalysts are often used to ensure the correct stereochemical outcome during synthesis.

The pharmacological profile of derivatives derived from (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-amine has been extensively studied in preclinical models. These studies have revealed potential applications in areas such as pain management, where analogs of this compound have demonstrated analgesic effects comparable to existing therapies but with improved selectivity and reduced toxicity. Furthermore, preliminary data suggest that certain derivatives may exhibit anti-inflammatory properties, making them attractive candidates for treating chronic inflammatory conditions.

The growing body of research on (CAS No. 1336782-17-2) underscores its importance as a versatile intermediate in pharmaceutical chemistry. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase further. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, (cas no133678217) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its role as a building block for complex drug molecules underscores its importance in ongoing research efforts aimed at developing novel treatments for various diseases. As our understanding of its chemical properties continues to expand, so too will its contributions to pharmaceutical innovation.